Cas no 90609-58-8 (Pyridine,3-(1-buten-1-yl)-)

Pyridine,3-(1-buten-1-yl)- structure
Pyridine,3-(1-buten-1-yl)- structure
Product Name:Pyridine,3-(1-buten-1-yl)-
CAS No:90609-58-8
MF:C9H11N
MW:133.190342187881
CID:806214
PubChem ID:5352782
Update Time:2025-04-19

Pyridine,3-(1-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3-(1-buten-1-yl)-
    • 3-(but-1-enyl)pyridine
    • 3-but-1-enylpyridine
    • 90609-58-8
    • 3-[(E)-but-1-enyl]pyridine
    • KTXMSWAHSUYOHZ-HWKANZROSA-N
    • SCHEMBL256706
    • Pyridine, 3-(1-buten-1-yl), (E)-
    • Pyridine, 3-(1-butenyl)-, (E)- (9CI)
    • Pyridine, 3-(1-butenyl), E
    • Pyridine, 3-(1-butenyl)-
    • (E)-3-(1-butenyl)-Pyridine
    • pyridine, 3-(1-butenyl)-, (e)-
    • 142505-11-1
    • EINECS 292-421-3
    • Inchi: 1S/C9H11N/c1-2-3-5-9-6-4-7-10-8-9/h3-8H,2H2,1H3/b5-3+
    • InChI Key: KTXMSWAHSUYOHZ-HWKANZROSA-N
    • SMILES: N1C=CC=C(C=1)/C=C/CC

Computed Properties

  • Exact Mass: 133.089149355g/mol
  • Monoisotopic Mass: 133.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 12.9Ų
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